Cas no 72899-92-4 (1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)-
• CAS No: 72899-92-4
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• MDL: MFCD34165566
• CID: 4160561
• PubChem ID: 14129393
• Update Time: 2025-06-22

1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)-
• 72899-92-4
• 1H-Pyrazole-3-carboxylicacid,1-(4-carboxyphenyl)-
• YSWG188
• BS-45428
• 1-(4-Carboxyphenyl)-1H-pyrazole-3-carboxylicacid
• DTXSID201234751
• F75038
• SY308273
• MFCD34165566
• 1-(4-carboxyphenyl)pyrazole-3-carboxylic acid
• CS-0170420
• 1-(4-carboxyphenyl)-1H-pyrazole-3-carboxylic acid

• MDL： MFCD34165566
• Inchi： 1S/C11H8N2O4/c14-10(15)7-1-3-8(4-2-7)13-6-5-9(12-13)11(16)17/h1-6H,(H,14,15)(H,16,17)
• InChI Key： PAUMWDAXVWCUOZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C=CC(C(=O)O)=N1)=O

Computed Properties

• Exact Mass: 232.04840674g/mol
• Monoisotopic Mass: 232.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.4Ų

Additional information on 1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)-

Introduction to 1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)- (CAS No. 72899-92-4)

1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)-, identified by the chemical compound code CAS No. 72899-92-4, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, a heterocyclic aromatic structure that has garnered considerable attention due to its diverse biological activities and synthetic utility. The presence of a carboxylic acid group at the 3-position and a 4-carboxyphenyl moiety at the 1-position imparts unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)- contribute to its versatility in medicinal chemistry. The pyrazole core is known for its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory or modulatory effects. The additional carboxylic acid functionality at the 3-position allows for further derivatization, enabling the creation of more complex molecules with tailored pharmacological properties. This flexibility has been exploited in the synthesis of various pharmacophores, including those targeting inflammatory diseases, metabolic disorders, and cancer.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of new derivatives of 1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)- with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated that modifications at the 4-carboxyphenyl group can significantly alter binding affinity and metabolic stability. These findings have spurred interest in developing next-generation drugs based on this scaffold, with several candidates already progressing into preclinical trials.

In the realm of drug discovery, 1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)- has been explored as a key intermediate in the synthesis of small-molecule inhibitors. Its ability to serve as a precursor for more complex structures has made it particularly useful in targeting enzymes involved in disease pathways. Notably, pyrazole derivatives have shown promise in inhibiting kinases and phosphodiesterases, which are critical players in signal transduction and cellular regulation. The carboxylic acid group at the 3-position can be further functionalized into esters or amides, expanding its utility in peptidomimetic drug design.

The pharmaceutical industry has also leveraged 1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)- for its role in developing anti-inflammatory agents. Pyrazole-based compounds have demonstrated anti-pro-inflammatory effects by modulating cytokine production and inhibiting inflammatory cascades. The structural motif is particularly effective in targeting COX-2 and LOX enzymes, which are implicated in pain and inflammation. Researchers have synthesized analogs of this compound that exhibit potent anti-inflammatory activity while maintaining good oral bioavailability.

Moreover, 1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)- has found applications in antiviral research. Its scaffold can be modified to mimic natural substrates or inhibitors of viral enzymes, providing a basis for designing drugs that disrupt viral replication cycles. Recent studies have highlighted its potential in developing treatments for RNA viruses by targeting polymerases or proteases essential for viral replication. The carboxylic acid group facilitates covalent bond formation with nucleophilic residues on viral proteins, enhancing drug-target interaction.

The synthetic methodologies for preparing 1H-Pyrazole-3-carboxylic acid, 1-(4-carboxyphenyl)- have been refined over time to achieve higher yields and purities. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyrazole core and its functionalization at multiple sites. These advances have not only improved access to this compound but also allowed for rapid diversification of its derivatives through combinatorial chemistry approaches.

In conclusion,1H-Pyrazole-3-carboxylic acid, (CAS No. 72899-92-4) represents a cornerstone molecule in medicinal chemistry due to its structural versatility and biological relevance. Its role as an intermediate in drug development underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to remain a focal point for innovation in pharmaceutical sciences.